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Compound of Interest

Compound Name: Vinleurosine sulfate

Cat. No.: B1140414

Vinleurosine Sulfate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
stereochemistry, and biological activity of vinleurosine sulfate. The information is compiled
from various scientific sources to support research and development efforts in oncology and
medicinal chemistry.

Chemical Structure and Stereochemistry

Vinleurosine is a dimeric indole alkaloid belonging to the Vinca alkaloid family, which are
naturally occurring compounds isolated from the Madagascar periwinkle, Catharanthus roseus.
The complex chemical structure of vinleurosine consists of two monomeric units: catharanthine
and vindoline, linked together. The sulfate salt form enhances its solubility for pharmaceutical
applications.

The precise molecular formula of vinleurosine sulfate is 2(CasHs6N40O9)-H2S0a.[1] It
possesses a complex stereochemistry with 22 defined stereocenters, and its absolute
stereochemistry has been established.[1]
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IUPAC Name: methyl (13S,15S,16R,18S)-13-[(1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-
ethyl-10-hydroxy-5-methoxy-10-methoxycarbonyl-8-methyl-8,16-
diazapentacyclo[10.6.1.01°.02'7.0t*"1%nonadeca-2,4,6,13-tetraen-4-yl]-18-ethyl-17-oxa-1,11-
diazapentacyclo[13.4.1.0%'12,0>'10,01¢"18]icosa-4(12),5,7,9-tetraene-13-carboxylate sulfate

Below is a 2D representation of the chemical structure of the vinleurosine free base.

Physicochemical Properties

Quantitative data for vinleurosine sulfate is not readily available in public databases.
However, data for the closely related and well-studied Vinca alkaloids, vinblastine sulfate and

vincristine sulfate, can provide valuable comparative insights.
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Vinleurosine

Property Vinblastine Sulfate  Vincristine Sulfate
Sulfate
Molecular Formula Ca6H58N40O9-H2S04 Ca6H56N40O10-H2S04 2(Ca6Hs56N409)-H2S04
Molecular Weight 909.0 g/mol 923.0 g/mol [2] 1716 g/mol [1]
Melting Point 284-285 °C ~300 °C[2] Data not available
Soluble in water (>=1
- _ g/100 mL at 24 °C), _
Solubility Soluble in water Data not available

methanol (20mg/mL)
[21[3]

White to slightly
Appearance yellow crystalline

powder

White to off-white )
. Data not available
lyophilized powder[2]

Experimental Protocols

Isolation and Purification of Vinleurosine from

Catharanthus roseus

Several methods have been developed for the extraction and purification of Vinca alkaloids

from C. roseus. The following is a generalized protocol based on common laboratory practices.

[41051(6]17]18]

1. Extraction:

» Dried and powdered aerial parts of C. roseus are subjected to extraction with an acidic

aqueous solution (e.g., water acidified with acetic acid to pH 3-4) or an organic solvent like

methanol.[7]

e The mixture is agitated for a specified period to ensure efficient extraction of the alkaloids.

2. Acid-Base Partitioning:

e The pH of the aqueous extract is adjusted to be alkaline (pH 6-7) using a base such as

ammonium hydroxide.[7]
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o The alkaloid mixture is then extracted into an organic solvent like dichloromethane.[7]

e The organic phase is collected and evaporated under reduced pressure to yield a crude
alkaloid mixture.

3. Chromatographic Purification:

e The crude alkaloid mixture is dissolved in a suitable solvent and subjected to column
chromatography.

o Avariety of stationary phases can be used, including alumina and silica gel.[9]

o Gradient elution with a solvent system (e.g., dichloromethane-methanol) is employed to
separate the different alkaloids based on their polarity.[9]

o Fractions are collected and monitored by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to identify those containing vinleurosine.

4. Crystallization:
e The fractions enriched with vinleurosine are combined and the solvent is evaporated.

e The residue is dissolved in a minimal amount of a suitable solvent (e.g., methanol) and
allowed to crystallize.

e The resulting crystals of vinleurosine can be converted to the sulfate salt by treatment with
sulfuric acid in an appropriate solvent.

Characterization Techniques

1. High-Performance Liquid Chromatography (HPLC):

o HPLC is a crucial analytical technique for the identification and quantification of vinleurosine
in extracts and purified samples.[10]

o Areversed-phase C18 column is typically used with a mobile phase consisting of a buffer
and an organic modifier (e.g., acetonitrile or methanol).
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o Detection is commonly performed using a UV detector at a wavelength where the indole
chromophore absorbs, such as 290 nm.[10]

2. Mass Spectrometry (MS):

e Mass spectrometry is used to determine the molecular weight and fragmentation pattern of
vinleurosine, confirming its identity.

e Techniques like electrospray ionization (ESI) coupled with tandem mass spectrometry
(MS/MS) provide detailed structural information.[11]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H and 3C NMR spectroscopy are powerful tools for the structural elucidation of complex
molecules like vinleurosine.

e Detailed 1D and 2D NMR experiments are necessary to assign all the proton and carbon
signals and to confirm the stereochemistry.[12][13]

4. Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify the functional groups present in the vinleurosine
molecule.

o Characteristic absorption bands for hydroxyl, carbonyl, and amine groups can be observed.

Mechanism of Action and Signaling Pathway

The primary mechanism of action of Vinca alkaloids, including vinleurosine, is the disruption of
microtubule dynamics, which are essential for mitosis.[14][15][16] This leads to cell cycle arrest
in the metaphase and subsequent apoptosis.

The following diagram illustrates the proposed signaling pathway for Vinca alkaloid-induced
apoptosis.
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Caption: Vinleurosine sulfate's mechanism of action leading to apoptosis.

The workflow for the isolation and characterization of vinleurosine sulfate can be summarized
as follows:
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Caption: Workflow for vinleurosine sulfate isolation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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